Cas no 1777-03-3 ((Triethylsilyl)acetylene)

• Product Name: (Triethylsilyl)acetylene
• CAS No: 1777-03-3
• MF: C₈H₁₆Si
• MW: 140.298143386841
• MDL: MFCD00075373
• CID: 41972
• PubChem ID: 637947
• Update Time: 2025-06-11

(Triethylsilyl)acetylene Chemical and Physical Properties

Names and Identifiers

• (Triethylsilyl)acetylene
• Triethylsilylacetylene
• Ethynyltriethylsilane
• Triethyl(ethynyl)silane
• silane,triethylethynyl
• TES-acetylene
• triethyl-ethynyl-silane
• Triethylethynylsilane
• AMY42249
• DTXSID00348515
• CS-0020086
• AKOS015909225
• (Triethylsilyl)acetylene, 97%
• silane, triethylethynyl-
• T2387
• FT-0605355
• EN300-181107
• J-802296
• InChI=1/C8H16Si/c1-5-9(6-2,7-3)8-4/h1H,6-8H2,2-4H
• A812289
• FS-5167
• FWSPXZXVNVQHIF-UHFFFAOYSA-N
• Triethylsilyl acetylene
• (triethylsilyl) acetylene
• (triethylsilyl)-acetylene
• s17615
• 1777-03-3
• MFCD00075373
• BBL100724
• DB-002724
• STL554518
• 628-759-9
• DTXCID90299587

• MDL： MFCD00075373
• Inchi： 1S/C8H16Si/c1-5-9(6-2,7-3)8-4/h1H,6-8H2,2-4H3
• InChI Key： FWSPXZXVNVQHIF-UHFFFAOYSA-N
• SMILES： [Si](C#C)(CC)(CC)CC
• BRN： 1743814

Computed Properties

• Exact Mass: 140.10200
• Monoisotopic Mass: 140.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless clear liquid
• Density: 0.783 g/mL at 25 °C(lit.)
• Boiling Point: 136°C(lit.)
• Flash Point: Degrees Fahrenheit:62.6°F
  Degrees Celsius:17°C
  
• Refractive Index: n20/D 1.433(lit.)
• PSA: 0.00000
• LogP: 2.66730
• Sensitiveness: Sensitive to humidity and air
• Solubility: Not determined

(Triethylsilyl)acetylene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：No
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Hazard Level：3
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (Triethylsilyl)acetylene

Recent Advances in the Application of (Triethylsilyl)acetylene (CAS: 1777-03-3) in Chemical Biology and Pharmaceutical Research

(Triethylsilyl)acetylene (CAS: 1777-03-3) has emerged as a versatile building block in chemical biology and pharmaceutical research, particularly in the synthesis of complex molecules and drug candidates. This compound, characterized by its silyl-protected alkyne functionality, has been widely utilized in click chemistry, cross-coupling reactions, and the construction of bioactive scaffolds. Recent studies have highlighted its role in the development of novel therapeutics and diagnostic tools, leveraging its unique reactivity and stability under various conditions.

One of the most significant applications of (Triethylsilyl)acetylene is in the field of targeted drug delivery. Researchers have exploited its alkyne moiety for bioorthogonal labeling and conjugation with biomolecules, enabling precise tracking and delivery of therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (Triethylsilyl)acetylene in the synthesis of antibody-drug conjugates (ADCs), where it served as a linker to attach cytotoxic payloads to monoclonal antibodies. This approach has shown promising results in preclinical models of cancer, with improved efficacy and reduced off-target effects.

In addition to its role in drug delivery, (Triethylsilyl)acetylene has been instrumental in the development of small-molecule inhibitors. A recent study in ACS Chemical Biology reported the synthesis of kinase inhibitors using (Triethylsilyl)acetylene as a key intermediate. The researchers utilized its alkyne group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate triazole-containing compounds with high selectivity for specific kinase targets. These inhibitors exhibited potent activity in cellular assays, suggesting their potential as lead compounds for further optimization.

Another area of interest is the use of (Triethylsilyl)acetylene in the synthesis of fluorescent probes and imaging agents. Its ability to undergo selective reactions with azide-functionalized dyes has enabled the development of probes for real-time imaging of cellular processes. A 2022 publication in Chemical Communications detailed the design of a (Triethylsilyl)acetylene-based probe for detecting reactive oxygen species (ROS) in live cells. The probe demonstrated high sensitivity and specificity, making it a valuable tool for studying oxidative stress in disease models.

Despite its numerous advantages, challenges remain in the large-scale production and application of (Triethylsilyl)acetylene. Issues such as cost, scalability, and potential toxicity need to be addressed to facilitate its broader adoption in pharmaceutical development. However, ongoing research efforts are focused on optimizing synthetic routes and exploring alternative protecting groups to overcome these limitations.

In conclusion, (Triethylsilyl)acetylene (CAS: 1777-03-3) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its unique chemical properties and versatility make it an indispensable tool for synthesizing complex molecules, developing targeted therapies, and creating advanced imaging agents. As research in this field progresses, we can expect further innovations and applications of this compound in addressing unmet medical needs.